molecular formula C15H21FN2O3S B2934212 N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide CAS No. 954609-67-7

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide

Cat. No. B2934212
CAS RN: 954609-67-7
M. Wt: 328.4
InChI Key: FXJYIGFWIRUCDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide, also known as FPS-ZM1, is a selective antagonist of the μ-opioid receptor. It was first synthesized in 2010 by a group of researchers at the University of North Carolina at Chapel Hill. Since then, FPS-ZM1 has been widely used in scientific research to study the role of the μ-opioid receptor in various physiological and pathological conditions.

Mechanism of Action

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide in lab experiments is its selectivity for the μ-opioid receptor. This allows researchers to specifically target the μ-opioid receptor and study its role in various physiological and pathological conditions. However, one limitation of using this compound is that it is not a completely selective antagonist, and can also bind to other opioid receptors, such as the δ-opioid receptor. This can lead to off-target effects and complicate the interpretation of the results.

Future Directions

There are several future directions for the use of N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide in scientific research. One direction is to study the role of the μ-opioid receptor in the development of chronic pain and the potential use of this compound as a therapeutic agent for chronic pain management. Another direction is to study the role of the μ-opioid receptor in the development of opioid addiction and the potential use of this compound as a treatment for opioid addiction. Additionally, future research could focus on the development of more selective antagonists of the μ-opioid receptor that can be used to study its role in various physiological and pathological conditions.

Synthesis Methods

The synthesis of N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide involves several steps, including the reaction of 4-fluorobenzylamine with ethyl acetoacetate to form 4-fluorobenzyl-3-oxobutanoate, which is then reacted with pyrrolidine to form 1-(4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid. The final step involves the reaction of the carboxylic acid with propane-1-sulfonyl chloride to form this compound.

Scientific Research Applications

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide has been used extensively in scientific research to study the role of the μ-opioid receptor in various physiological and pathological conditions. For example, studies have shown that this compound can block the analgesic effects of morphine, indicating that the μ-opioid receptor is involved in the mechanism of action of morphine. This compound has also been used to study the effects of chronic opioid exposure on the brain and the development of opioid tolerance and dependence.

properties

IUPAC Name

N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]propane-1-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21FN2O3S/c1-2-7-22(20,21)17-9-13-8-15(19)18(11-13)10-12-3-5-14(16)6-4-12/h3-6,13,17H,2,7-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXJYIGFWIRUCDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCS(=O)(=O)NCC1CC(=O)N(C1)CC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.